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Compound of Interest

Compound Name: (Rac)-CP-601927 hydrochloride

Cat. No.: B10828111

Get Quote

(Rac)-CP-601927 hydrochloride is a racemic mixture containing the active enantiomer CP-

601927, a potent and selective partial agonist of the α4β2 nicotinic acetylcholine receptor

(nAChR).[1][2] This compound has garnered interest within the research community for its

potential therapeutic applications, particularly in the realm of neuropsychiatric disorders, owing

to its modulatory effects on the cholinergic system. This technical guide provides a

comprehensive overview of (Rac)-CP-601927 hydrochloride, including its mechanism of

action, key quantitative data, and relevant experimental methodologies.

Core Compound Characteristics
Characteristic Value Reference

Compound Type Racemic mixture [1]

Active Enantiomer CP-601927 [1]

CAS Number 230615-01-7

Mechanism of Action
α4β2 nicotinic acetylcholine

receptor partial agonist
[1][2]

Therapeutic Potential Antidepressant [1][3]
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Quantitative Data Summary
The following tables summarize the key in vitro binding affinities and in vivo study parameters

for the active enantiomer, CP-601927.

In Vitro Binding Affinity
Receptor Subtype Ki (nM) Reference

α4β2 nAChR 1.2 [1]

α3β4 nAChR 102 [1]

In Vivo Antidepressant-Like Efficacy (Forced Swim Test
in Mice)

Dose (mg/kg, i.p.) Effect Reference

0.25
Significant reduction in

immobility time
[3]

0.75
Significant reduction in

immobility time
[3]

1.0
Significant reduction in

immobility time
[3]

1.5
Significant reduction in

immobility time
[3]

Juvenile Rat Toxicity Study
Dose (mg/kg, oral gavage) Observed Effects Reference

0.3 No significant effects [2]

1.0 No significant effects [2]

3.0

Death in 2 male rats, transient

reduction in body weight,

decreased motor activity in

females

[2]
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Mechanism of Action and Signaling Pathway
(Rac)-CP-601927 hydrochloride, through its active enantiomer CP-601927, acts as a partial

agonist at α4β2 nAChRs. These receptors are ligand-gated ion channels widely expressed in

the central nervous system and are implicated in the regulation of various neurotransmitter

systems. The "cholinergic hypothesis of depression" suggests that a hyperactive cholinergic

system may contribute to depressive symptoms.[4] By acting as a partial agonist, CP-601927

can modulate cholinergic activity. In the presence of the endogenous agonist acetylcholine, a

partial agonist will compete for the same binding site but elicit a smaller response, effectively

reducing the overall cholinergic signaling. This reduction in cholinergic supersensitivity is

believed to be a key mechanism for its antidepressant-like effects.[4]
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Mechanism of Action of CP-601927
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General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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